Cas no 1638603-70-9 (2-[(3S)-6-chloro-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethan-1-ol)

• Product Name: 2-[(3S)-6-chloro-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethan-1-ol
• CAS No: 1638603-70-9
• MF: C₉H₁₂ClN₃O
• MW: 213.664080619812
• CID: 4611990
• Update Time: 2025-11-01

2-[(3S)-6-chloro-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[(3S)-6-Chloro-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethan-1-ol
• (S)-2-(6-Chloro-1,2,3,4-tetrahydropyrido[2,3-b]pyrazin-3-yl)ethanol
• 2-[(3S)-6-chloro-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethan-1-ol

• Inchi： 1S/C9H12ClN3O/c10-8-2-1-7-9(13-8)12-6(3-4-14)5-11-7/h1-2,6,11,14H,3-5H2,(H,12,13)/t6-/m0/s1
• InChI Key： MCKBYIZPGFJNFU-LURJTMIESA-N
• SMILES： C12=NC(Cl)=CC=C1NC[C@H](CCO)N2

Additional information on 2-[(3S)-6-chloro-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethan-1-ol

Introduction to 2-[(3S)-6-chloro-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethan-1-ol (CAS No. 1638603-70-9)

2-[(3S)-6-chloro-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethan-1-ol (CAS No. 1638603-70-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazinopyridine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique stereochemistry and electronic properties of this molecule make it a promising candidate for further investigation in drug discovery and development.

The name of the compound highlights several key structural features that contribute to its chemical behavior and biological relevance. The presence of a (3S)-configuration at the chiral center indicates the molecule's handedness, which is a critical factor in determining its interaction with biological targets. The 6-chloro-substituent on the pyrido[2,3-b]pyrazine ring introduces electrophilic characteristics, enhancing its reactivity in various chemical transformations. Additionally, the ethan-1-ol moiety at the terminal position provides a hydrophilic group, which can influence solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic properties of 2-[(3S)-6-chloro-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethan-1-ol with greater accuracy. Studies suggest that the compound exhibits favorable interactions with enzymes and receptors involved in critical biological pathways. For instance, its structure is reminiscent of known bioactive scaffolds that have demonstrated efficacy in treating neurological disorders and inflammatory conditions. The stereochemical purity of this compound is particularly noteworthy, as enantiomeric differences can significantly impact therapeutic outcomes.

In the realm of drug design, the 6-chloro-pyrido[2,3-b]pyrazine core has been explored for its potential to modulate kinase activity and other enzyme-mediated processes. Preliminary experiments indicate that derivatives of this scaffold may inhibit pathways associated with cancer progression and autoimmune diseases. The (3S)-configuration, in particular, has been linked to enhanced binding affinity in certain protein targets due to optimal spatial orientation and hydrogen bonding capabilities. This underscores the importance of stereochemical control in medicinal chemistry.

The synthesis of 2-[(3S)-6-chloro-1H,2H,3H,4H-pyrido[2,3-b]pyrazin-3-yl]ethan-1-ol presents unique challenges due to its complex heterocyclic framework. However, modern synthetic methodologies have made significant strides in improving yield and purity. Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted reactions have been employed to achieve high enantiomeric excesses. These advancements not only streamline production but also enhance the scalability of potential drug candidates derived from this compound.

From a regulatory perspective, compounds like CAS No. 1638603-70-9 must undergo rigorous testing to assess their safety and efficacy before clinical application. Current research protocols emphasize the use of high-throughput screening (HTS) to identify promising derivatives rapidly. The structural motifs present in this molecule have already inspired novel analogs with improved pharmacological profiles. For example, modifications to the ethan-1-ol group have been explored to enhance metabolic stability while maintaining biological activity.

The integration of machine learning algorithms has further accelerated the discovery process for compounds like 2-[(3S)]-6-chloro-pyrido[(2,)(3-b)pyrazin]-(3E)yl]-(ethyl)methanol (the full name). Predictive models can now forecast binding affinities and toxicity profiles with remarkable precision based on structural data alone. This synergy between experimental chemistry and computational biology has opened new avenues for exploring therapeutic possibilities.

Future directions in research may focus on exploring the compound's potential as an intermediate in more complex drug molecules or as a lead compound for targeted therapies. The versatility of its core structure allows for diverse functionalization strategies without compromising essential pharmacophoric features. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area.

In conclusion,CAS No 1638603 70 9 represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique stereochemistry,chloro-substituent,and hydroxyl-containing side chain create a multifaceted scaffold with broad applicability across multiple disease areas including oncology,neurological disorders,and inflammation-related conditions.